4-Iodo-3-methoxybenzoic acid

• IUPAC Name: 4-iodo-3-methoxybenzoic acid
• InChI: InChI=1S/C8H7IO3/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key: WUGQVHZHKSOODO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)I
• Molecular Formula: C8H7IO3
• DSSTOX Substance ID: DTXSID40591649
• Molecular Weight: 278.04 g/mol
• CAS RN: 282087-44-9

Description

4-Iodo-3-methoxybenzoic acid is a chemical compound with the CAS Number: 282087-44-9. It has a molecular weight of 278.05. It is recommended to store it in a dark place, sealed in dry, at 2-8°C.

Molecular Structure Analysis

The molecular structure of 4-Iodo-3-methoxybenzoic acid can be represented by the Inchi Code: 1S/C8H7IO3/c1-12-7-4-5 (8 (10)11)2-3-6 (7)9/h2-4H,1H3, (H,10,11) and the Inchi key is WUGQVHZHKSOODO-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

4-Iodo-3-methoxybenzoic acid is a solid compound with a melting point of 210 - 212°C. It has a molecular weight of 278.05.

Scientific Research Applications

Cross-Coupling Reactions

4-Iodo-3-methoxybenzoic acid is involved in cross-coupling reactions. Specifically, the Suzuki cross-coupling reaction utilizes 3-iodo-4-methoxybenzoic acid methylester and arylboronic esters, highlighting the importance of the compound in the synthesis of biaryls. This process has been optimized to achieve good yields, demonstrating the compound's utility in complex chemical synthesis (Chaumeil, Signorella, & Drian, 2000).

Encapsulation for Flavor Release

Research has focused on encapsulating flavor molecules, specifically 4-hydroxy-3-methoxybenzoic acid (vanillic acid), into layered inorganic nanoparticles for controlled release. The encapsulation of this compound into layered double hydroxide (LDH) to produce nanohybrids demonstrates its potential in food science, particularly in flavor enhancement and preservation (Hong, Oh, & Choy, 2008).

Preparation of [(Diacetoxy)iodo]arenes

The compound plays a role in the preparation of various [(diacetoxy)iodo]arenes, which are significant in synthetic chemistry. It has been used in the treatment of iodoarenes with m-chloroperoxybenzoic acid, allowing for the easy preparation and isolation of these compounds. This method is particularly beneficial for preparing arenes with electron-withdrawing groups, expanding the scope of synthetic applications (Iinuma, Moriyama, & Togo, 2012).

Safety and Hazards

The compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment and adequate ventilation is recommended when handling this compound.

Synthesis routes and methods

Procedure details

A mixture of methyl 4-iodo-3-(methyloxy)benzoate (3.25 g, 0.011 mol), sodium hydroxide (0.48 g, 0.012 mol) and water (30 mL) in methanol (30 mL) was heated in an oil bath at 65° C. for 3 hr. The mixture was concentrated in vacuo to remove the methanol and the aqueous residue was chilled in an ice bath. Concentrated aqueous hydrogen chloride was added until the pH was acidic and the mixture was stirred at ice bath temperature. The resulting solid was filtered, washed with water and dried to give 4-iodo-3-(methyloxy)benzoic acid as a white solid, used without further purification. LC/MS (method A) tR 2.35 min; m/z 279 (M+H).